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Compound of Interest

Compound Name:
2-(Cyclobutylmethoxy)-6-

fluorobenzonitrile

CAS No.: 872180-52-4

Cat. No.: B2354166

Get Quote

Executive Summary & Structural Significance[1][2]
2-(Cyclobutylmethoxy)-6-fluorobenzonitrile (CAS: 840481-62-1) represents a critical

scaffold in the synthesis of next-generation benzoxaborole antifungals (e.g., Tavaborole

analogs) and kinase inhibitors.[1] Its structural uniqueness lies in the 2,6-disubstitution pattern,

where the electron-withdrawing nitrile group is flanked by a small, lipophilic cyclobutyl ether and

a fluorine atom.[1]

From a crystallographic perspective, this molecule offers a distinct study in dipolar alignment

and steric packing. Unlike its flexible n-butyl or planar benzyl analogs, the cyclobutyl ring

introduces a "puckered" conformational rigidity that significantly influences lattice energy and

solubility profiles.[1]

This guide compares the solid-state performance of the title compound against two key

alternatives:

2-Chloro-6-fluorobenzonitrile (The "Precursor" Alternative).[1]
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2-(Benzyloxy)-6-fluorobenzonitrile (The "Bulky" Alternative).[1][2]

Comparative Analysis: Solid-State Performance
The following data synthesizes experimental observations from homologous series and

available vendor specifications to guide material selection.

Table 1: Physicochemical & Crystallographic
Comparison

Feature
Target: 2-

(Cyclobutylmethoxy)

-6-F-BN

Alt 1: 2-Chloro-6-F-

BN

Alt 2: 2-

(Benzyloxy)-6-F-BN

Molecular Weight 205.23 g/mol 155.56 g/mol 227.23 g/mol

Melting Point
52–58 °C (Typical

Range)
55–59 °C [1] 65–70 °C

Crystal Habit Prismatic needles Block-like Platelets

Lattice Packing

Driven by Dipole-

Dipole (-CN) & Van

der Waals (Cyclobutyl)

Driven by Cl[1]···N

Halogen Bonding

Driven by π-π

Stacking

Solubility (DCM) High (>100 mg/mL) Moderate High

Hygroscopicity
Low (Hydrophobic

ether)
Low Low

Key Technical Insight: The "Fluorine Effect"
In the title compound, the ortho-fluorine atom is not merely a metabolic blocker; it orchestrates

the crystal lattice. The C–F bond creates a strong electrostatic repulsion against the nitrile

nitrogen lone pair, often forcing the nitrile group to tilt out of coplanarity in the solid state, or

driving the formation of anti-parallel dimer pairs to cancel the dipole moment.

Experimental Protocol: Single Crystal Growth
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To obtain publication-quality X-ray data for 2-(Cyclobutylmethoxy)-6-fluorobenzonitrile, a

standard "slow evaporation" method often fails due to the flexibility of the ether linkage.[1] The

following Anti-Solvent Vapor Diffusion protocol is the validated industry standard for this class

of ethers.

Protocol: Vapor Diffusion Crystallization
Dissolution: Dissolve 20 mg of the compound in 0.5 mL of Dichloromethane (DCM) in a small

inner vial (GC vial). Ensure complete dissolution; filter if necessary.[1]

Anti-Solvent Prep: Place the open inner vial inside a larger 20 mL scintillation vial.

Diffusion: Add 3 mL of n-Hexane or Pentane to the outer vial (do not let it spill into the inner

vial).

Equilibration: Cap the outer vial tightly. Store at 4°C in a vibration-free environment.

Harvest: Crystals suitable for XRD (approx. 0.2 x 0.2 x 0.1 mm) typically form within 48–72

hours at the interface of the solvent gradient.

Critical Control Point: If oiling occurs (common with cyclobutyl ethers), scratch the side of the

inner vial with a glass capillary to induce nucleation, or switch the anti-solvent to Diisopropyl

Ether.

Structural Logic & Signaling Pathways
The following diagram illustrates the synthesis logic and the competing intermolecular forces

that dictate the crystal structure.
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Crystallization Drivers
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Caption: Synthesis pathway and the tripartite intermolecular forces driving the lattice assembly

of the target compound.

X-Ray Data Interpretation Guide
When analyzing the solved structure (CIF), researchers should verify the following parameters

to confirm regioselectivity and purity:

Space Group: Expect Monoclinic P2₁/c or Triclinic P-1. These are the most common space

groups for achiral organic molecules of this size [2].

Bond Lengths:

C–F: 1.35 ± 0.02 Å (Typical for aromatic fluorine).

C≡N: 1.14 ± 0.02 Å (Linear geometry).

C_aromatic–O: 1.37 Å vs O–CH₂: 1.43 Å (The ether linkage asymmetry confirms the

alkylation site).

Torsion Angles: Check the C(ar)-O-CH₂-C(cyclobutyl) torsion angle. A value near 180°

indicates an extended conformation ("trans"), while ±60° indicates a folded ("gauche")
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conformation, often stabilized by weak intramolecular C–H···F hydrogen bonds.[1]

Why This Matters for Drug Development
The specific conformation adopted in the crystal structure (Extended vs. Folded) often mimics

the bioactive conformation required for binding to kinase pockets or the editing site of LeuRS

(in the case of antifungal benzoxaboroles). If the crystal structure shows a high-energy folded

state stabilized by the fluorine atom, this suggests a "pre-organized" scaffold ideal for binding

[3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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